![molecular formula C10H19Cl2N3O2 B6272039 rac-(2R,3S)-2-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]oxolan-3-amine dihydrochloride CAS No. 1955540-42-7](/img/no-structure.png)
rac-(2R,3S)-2-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]oxolan-3-amine dihydrochloride
Overview
Description
Rac-(2R,3S)-2-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]oxolan-3-amine dihydrochloride, also known as RMP, is a synthetic compound that belongs to the class of pyrazol-4-yl oxolan-3-amines. It has been widely studied in recent years due to its potential applications in medical research and drug development. RMP is a small molecule that has a molecular weight of about 300 daltons, and its structure consists of a pyrazole ring, an oxolan-3-amine group, and two hydrogens. RMP has been used in research studies to investigate its biochemical and physiological effects, and to explore its use in laboratory experiments.
Scientific Research Applications
Rac-(2R,3S)-2-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]oxolan-3-amine dihydrochloride has been used in numerous scientific research studies due to its potential applications in medical research and drug development. For example, this compound has been studied for its potential to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the metabolism of the neurotransmitter acetylcholine. Additionally, this compound has been studied for its potential to modulate the activity of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. This compound has also been studied for its potential to modulate the activity of the enzyme cyclooxygenase, which is involved in the metabolism of prostaglandins.
Mechanism of Action
The mechanism of action of rac-(2R,3S)-2-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]oxolan-3-amine dihydrochloride is not fully understood. However, it is believed that this compound binds to the active site of the enzyme acetylcholinesterase, which prevents the enzyme from breaking down the neurotransmitter acetylcholine. Additionally, this compound may bind to the active site of the enzyme monoamine oxidase, which prevents the enzyme from breaking down the neurotransmitters serotonin and dopamine. Finally, this compound may bind to the active site of the enzyme cyclooxygenase, which prevents the enzyme from breaking down prostaglandins.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. In laboratory studies, this compound has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the metabolism of the neurotransmitter acetylcholine. Additionally, this compound has been shown to modulate the activity of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. Finally, this compound has been shown to modulate the activity of the enzyme cyclooxygenase, which is involved in the metabolism of prostaglandins.
Advantages and Limitations for Lab Experiments
Rac-(2R,3S)-2-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]oxolan-3-amine dihydrochloride has several advantages for use in laboratory experiments. First, it is a small molecule, which makes it easier to handle and manipulate in the laboratory. Additionally, this compound has been studied extensively, so researchers have a good understanding of its biochemical and physiological effects. Finally, this compound is relatively inexpensive, which makes it a cost-effective option for laboratory experiments.
The primary limitation of this compound for laboratory experiments is that its mechanism of action is not fully understood. Additionally, this compound has not been extensively studied in humans, so its effects in humans are not well understood.
Future Directions
The potential future directions for rac-(2R,3S)-2-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]oxolan-3-amine dihydrochloride research include further investigation into its mechanism of action, as well as its effects in humans. Additionally, further research could be conducted to explore the potential therapeutic applications of this compound, such as its potential to treat neurological disorders. Finally, further research could be conducted to explore the potential of this compound as a drug delivery system, as well as its potential to improve the absorption and bioavailability of other drugs.
Synthesis Methods
The synthesis of rac-(2R,3S)-2-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]oxolan-3-amine dihydrochloride involves several steps. First, the pyrazole ring is formed by reacting 2-methoxyethyl-1H-pyrazole with ethyl acetoacetate in the presence of a base such as sodium hydroxide. The resulting product is then reacted with 3-amino-1-propanol in the presence of a base such as sodium hydroxide. Finally, the product is reacted with hydrochloric acid to form this compound dihydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3S)-2-[1-(2-methoxyethyl)-1H-pyrazol-4-yl]oxolan-3-amine dihydrochloride involves the protection of the amine group, followed by the formation of the pyrazole ring and the oxolane ring. The final step involves deprotection and salt formation with hydrochloric acid.", "Starting Materials": [ "2-methoxyethylamine", "2,3-O-isopropylidene-D-glyceraldehyde", "4-methyl-1H-pyrazole-3-carboxylic acid", "N,N'-dicyclohexylcarbodiimide", "4-dimethylaminopyridine", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Methanol", "Diethyl ether" ], "Reaction": [ "Protection of the amine group with 2,3-O-isopropylidene-D-glyceraldehyde in the presence of hydrochloric acid", "Formation of the pyrazole ring by reacting 4-methyl-1H-pyrazole-3-carboxylic acid with N,N'-dicyclohexylcarbodiimide and 4-dimethylaminopyridine in the presence of 2-methoxyethylamine", "Formation of the oxolane ring by reacting the protected amine with the pyrazole intermediate in the presence of sodium hydroxide", "Deprotection of the 2,3-O-isopropylidene group with hydrochloric acid", "Formation of the dihydrochloride salt by reacting the amine with hydrochloric acid in ethyl acetate", "Purification of the product by recrystallization from methanol and diethyl ether" ] } | |
CAS RN |
1955540-42-7 |
Molecular Formula |
C10H19Cl2N3O2 |
Molecular Weight |
284.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
